Cas no 1374657-66-5 (3-cyano-3-fluoropiperidine HCl)

• Product Name: 3-cyano-3-fluoropiperidine HCl
• CAS No: 1374657-66-5
• MF: C₆H₁₀ClFN₂
• MW: 164.608403682709
• CID: 4770474
• Update Time: 2026-02-26

3-cyano-3-fluoropiperidine HCl Chemical and Physical Properties

Names and Identifiers

• 3-Fluoropiperidine-3-carbonitrile hydrochloride
• CID 155905573
• 3-cyano-3-fluoropiperidine HCl

• Inchi： 1S/C6H9FN2.ClH/c7-6(4-8)2-1-3-9-5-6;/h9H,1-3,5H2;1H
• InChI Key： YJFMHSAGYUVTAP-UHFFFAOYSA-N
• SMILES： Cl.FC1(C#N)CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Topological Polar Surface Area: 35.8

Additional information on 3-cyano-3-fluoropiperidine HCl

3-Cyano-3-Fluoropiperidine HCl: A Comprehensive Overview

3-Cyano-3-fluoropiperidine HCl (CAS No. 1374657-66-5) is a unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its piperidine ring structure, which is a six-membered saturated ring containing one nitrogen atom. The presence of both a cyano group (-CN) and a fluorine atom at the same carbon position (position 3) introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-cyano-3-fluoropiperidine HCl involves a series of carefully designed chemical reactions. Researchers have explored various methods, including nucleophilic substitution, cyclization reactions, and hydrogenation processes, to efficiently synthesize this compound. Recent studies have focused on optimizing reaction conditions to improve yield and purity, which are critical for its use in pharmaceutical and industrial applications.

One of the most notable aspects of 3-cyano-3-fluoropiperidine HCl is its potential in drug delivery systems. The compound's ability to form stable complexes with metal ions has been exploited in the development of novel drug carriers. For instance, recent research has demonstrated that this compound can act as a ligand in the synthesis of metal-organic frameworks (MOFs), which are highly porous materials with applications in drug encapsulation and controlled release.

In addition to its role in drug delivery, 3-cyano-3-fluoropiperidine HCl has shown promise as a catalyst in organic synthesis. Its ability to coordinate with transition metals makes it an effective ligand for catalytic reactions, such as cross-coupling reactions and asymmetric synthesis. This property has led to its use in the development of more efficient and environmentally friendly synthetic routes for complex molecules.

The electronic properties of 3-cyano-3-fluoropiperidine HCl also make it an interesting candidate for applications in materials science. Researchers have investigated its use in the development of conductive polymers and organic semiconductors. The cyano group's electron-withdrawing nature enhances the compound's conjugation, which is beneficial for achieving desired electronic properties in these materials.

Recent studies have also explored the biological activity of 3-cyano-3-fluoropiperidine HCl. In vitro experiments have shown that this compound exhibits moderate inhibitory activity against certain enzymes, suggesting potential applications in therapeutic drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical use.

In conclusion, 3-cyano-3-fluoropiperidine HCl (CAS No. 1374657-66-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.